Cas no 1807133-47-6 (Ethyl 3-chloromethyl-2-cyano-5-(trifluoromethyl)benzoate)
Ethyl 3-chloromethyl-2-cyano-5-(trifluoromethyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-chloromethyl-2-cyano-5-(trifluoromethyl)benzoate
-
- Inchi: 1S/C12H9ClF3NO2/c1-2-19-11(18)9-4-8(12(14,15)16)3-7(5-13)10(9)6-17/h3-4H,2,5H2,1H3
- InChI Key: ZKVOBENBNUMFJE-UHFFFAOYSA-N
- SMILES: ClCC1C=C(C(F)(F)F)C=C(C(=O)OCC)C=1C#N
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 377
- XLogP3: 3.1
- Topological Polar Surface Area: 50.1
Ethyl 3-chloromethyl-2-cyano-5-(trifluoromethyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015018305-250mg |
Ethyl 3-chloromethyl-2-cyano-5-(trifluoromethyl)benzoate |
1807133-47-6 | 97% | 250mg |
504.00 USD | 2021-06-18 | |
| Alichem | A015018305-500mg |
Ethyl 3-chloromethyl-2-cyano-5-(trifluoromethyl)benzoate |
1807133-47-6 | 97% | 500mg |
790.55 USD | 2021-06-18 | |
| Alichem | A015018305-1g |
Ethyl 3-chloromethyl-2-cyano-5-(trifluoromethyl)benzoate |
1807133-47-6 | 97% | 1g |
1,475.10 USD | 2021-06-18 |
Ethyl 3-chloromethyl-2-cyano-5-(trifluoromethyl)benzoate Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on Ethyl 3-chloromethyl-2-cyano-5-(trifluoromethyl)benzoate
Research Brief on Ethyl 3-chloromethyl-2-cyano-5-(trifluoromethyl)benzoate (CAS: 1807133-47-6)
Ethyl 3-chloromethyl-2-cyano-5-(trifluoromethyl)benzoate (CAS: 1807133-47-6) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethyl and cyano functional groups, serves as a critical intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting inflammatory and oncological pathways.
A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of Ethyl 3-chloromethyl-2-cyano-5-(trifluoromethyl)benzoate as a precursor in the synthesis of small-molecule inhibitors for protein kinases. The research demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinase targets, which are implicated in cancer progression. The study employed molecular docking and in vitro assays to validate the binding affinity and selectivity of these derivatives, providing a foundation for further preclinical development.
In addition to its applications in oncology, recent investigations have explored the compound's utility in anti-inflammatory drug design. A 2024 report in Bioorganic & Medicinal Chemistry Letters detailed the synthesis of Ethyl 3-chloromethyl-2-cyano-5-(trifluoromethyl)benzoate derivatives with enhanced anti-inflammatory properties. The researchers utilized structure-activity relationship (SAR) studies to optimize the compound's efficacy, resulting in derivatives that significantly reduced cytokine production in cellular models of inflammation.
The synthetic versatility of Ethyl 3-chloromethyl-2-cyano-5-(trifluoromethyl)benzoate has also been a focal point of recent research. A 2023 article in Organic Process Research & Development described an improved synthetic route for this compound, emphasizing scalability and yield optimization. The study reported a high-purity yield of over 85% using a streamlined process, which could facilitate its broader adoption in industrial pharmaceutical production.
Despite these advancements, challenges remain in the clinical translation of derivatives based on Ethyl 3-chloromethyl-2-cyano-5-(trifluoromethyl)benzoate. Issues such as metabolic stability and bioavailability need to be addressed in future studies. However, the compound's unique structural features and demonstrated bioactivity make it a promising candidate for continued research in drug development. Ongoing studies are expected to further elucidate its mechanisms of action and expand its therapeutic applications.
1807133-47-6 (Ethyl 3-chloromethyl-2-cyano-5-(trifluoromethyl)benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)